Cas no 1261882-63-6 (4-(2,3-Difluorophenyl)-5-fluoro-2-methoxypyridine)

• Product Name: 4-(2,3-Difluorophenyl)-5-fluoro-2-methoxypyridine
• CAS No: 1261882-63-6
• MF: C₁₂H₈F₃NO
• MW: 239.19323348999
• CID: 4925212
• Update Time: 2025-10-29

4-(2,3-Difluorophenyl)-5-fluoro-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-Difluorophenyl)-5-fluoro-2-methoxypyridine

• Inchi： 1S/C12H8F3NO/c1-17-11-5-8(10(14)6-16-11)7-3-2-4-9(13)12(7)15/h2-6H,1H3
• InChI Key： SUIUBHIKSXYZAK-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C(=CN=C(C=1)OC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 254
• XLogP3: 3.1
• Topological Polar Surface Area: 22.1

Additional information on 4-(2,3-Difluorophenyl)-5-fluoro-2-methoxypyridine

Research Brief on 4-(2,3-Difluorophenyl)-5-fluoro-2-methoxypyridine (CAS: 1261882-63-6)

4-(2,3-Difluorophenyl)-5-fluoro-2-methoxypyridine (CAS: 1261882-63-6) is a fluorinated pyridine derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its unique fluorine substitutions and methoxy group, has been explored for its role as a key intermediate or active pharmaceutical ingredient (API) in various therapeutic areas, including oncology and neurology.

Recent studies have focused on the synthesis and optimization of 4-(2,3-Difluorophenyl)-5-fluoro-2-methoxypyridine to enhance its bioavailability and target specificity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity while reducing environmental impact through greener solvents and catalysts. The study emphasized the compound's structural versatility, which allows for further derivatization to optimize pharmacokinetic properties.

In the context of drug development, 4-(2,3-Difluorophenyl)-5-fluoro-2-methoxypyridine has been investigated as a potential kinase inhibitor. Preclinical trials have demonstrated its ability to selectively target aberrant signaling pathways in cancer cells, particularly in non-small cell lung cancer (NSCLC) models. Researchers noted its high binding affinity to specific tyrosine kinases, which correlates with reduced tumor proliferation in vitro and in vivo.

Further pharmacological evaluations have explored the compound's metabolic stability and toxicity profile. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported favorable metabolic stability in human liver microsomes, with minimal cytochrome P450 inhibition. These findings suggest a lower risk of drug-drug interactions, positioning the compound as a promising candidate for further clinical development.

Despite these advancements, challenges remain in scaling up production and addressing potential off-target effects. Ongoing research aims to refine the synthesis process and conduct more comprehensive toxicity studies to ensure safety and efficacy in human trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into therapeutic applications.

In conclusion, 4-(2,3-Difluorophenyl)-5-fluoro-2-methoxypyridine (CAS: 1261882-63-6) represents a promising scaffold in medicinal chemistry, with demonstrated potential in targeted therapies. Continued research and development will be critical to unlocking its full therapeutic value and addressing existing limitations.